Cas no 2034209-55-5 (N-{[5-(furan-3-yl)pyridin-3-yl]methyl}-4-phenyloxane-4-carboxamide)

• Product Name: N-{[5-(furan-3-yl)pyridin-3-yl]methyl}-4-phenyloxane-4-carboxamide
• CAS No: 2034209-55-5
• MF: C₂₂H₂₂N₂O₃
• MW: 362.421685695648
• CID: 5760228
• PubChem ID: 119106237
• Update Time: 2025-05-25

N-{[5-(furan-3-yl)pyridin-3-yl]methyl}-4-phenyloxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2034209-55-5
• AKOS026705539
• F6573-8853
• N-{[5-(furan-3-yl)pyridin-3-yl]methyl}-4-phenyloxane-4-carboxamide
• N-((5-(furan-3-yl)pyridin-3-yl)methyl)-4-phenyltetrahydro-2H-pyran-4-carboxamide
• N-[[5-(furan-3-yl)pyridin-3-yl]methyl]-4-phenyloxane-4-carboxamide

• Inchi： 1S/C22H22N2O3/c25-21(22(7-10-26-11-8-22)20-4-2-1-3-5-20)24-14-17-12-19(15-23-13-17)18-6-9-27-16-18/h1-6,9,12-13,15-16H,7-8,10-11,14H2,(H,24,25)
• InChI Key： KVXPTVZORYUZNS-UHFFFAOYSA-N
• SMILES： O1CCC(C(NCC2C=NC=C(C3=COC=C3)C=2)=O)(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 362.16304257g/mol
• Monoisotopic Mass: 362.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.4Ų

Additional information on N-{[5-(furan-3-yl)pyridin-3-yl]methyl}-4-phenyloxane-4-carboxamide

N-{[5-(Furan-3-yl)pyridin-3-yl]methyl}-4-phenyloxane-4-carboxamide: A Comprehensive Overview

The compound CAS 2034209-55-5, also known as N-{[5-(furan-3-yl)pyridin-3-yl]methyl}-4-phenyloxane-4-carboxamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

At its core, the molecule combines a pyridine ring, a furan moiety, and an oxane (tetrahydropyran) group, creating a complex yet harmonious structure. The pyridine ring, substituted at the 3-position with a furan group and at the 5-position with a methylcarboxamide substituent, forms the central aromatic system of the molecule. The oxane ring, bearing a phenyl group at the 4-position, adds rigidity and potentially enhances the compound's solubility and bioavailability.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. The integration of furan and pyridine moieties is particularly intriguing, as these groups are known to exhibit significant biological activity. For instance, furan derivatives have been implicated in anti-inflammatory and antioxidant properties, while pyridine-containing compounds often display antimicrobial and anticancer activities.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyridine-furan conjugate via Suzuki coupling or other cross-coupling reactions, followed by the introduction of the oxane ring through ring-closing reactions or other suitable methodologies. The final step typically involves amide bond formation to complete the structure.

From a pharmacological standpoint, this compound has shown promise in preclinical studies as a potential therapeutic agent. Its ability to modulate key cellular pathways makes it a candidate for treating conditions such as neurodegenerative diseases, inflammation, and certain types of cancer. Recent research has focused on optimizing its bioavailability and reducing potential off-target effects through structural modifications.

In addition to its medicinal applications, this compound has also been explored for its role in materials science. The rigid yet flexible structure of the molecule makes it an attractive candidate for use in polymer synthesis or as a building block for advanced materials with tailored properties.

As research into this compound continues, it is expected that new insights into its properties and applications will emerge. Its unique combination of structural features positions it as a valuable tool in both academic research and industrial development.